Cas no 2708281-30-3 (Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride)

• Product Name: Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride
• CAS No: 2708281-30-3
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD28892283
• CID: 5305735
• Update Time: 2026-03-10

Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride
• starbld0023464
• D79669
• Rel-methyl (3R,4R)-4-aminotetrahydrofuran-3-carboxylate hydrochloride
• trans-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester hydrochloride

• MDL： MFCD28892283
• Inchi： 1S/C6H11NO3.ClH/c1-9-6(8)4-2-10-3-5(4)7;/h4-5H,2-3,7H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key： HUQJAEXTMMVOBZ-FHAQVOQBSA-N
• SMILES： Cl.O1C[C@@H]([C@@H](C(=O)OC)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Topological Polar Surface Area: 61.6

Additional information on Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride

Methyl trans-4-aminotetrahydrofuran-3-carboxylate Hydrochloride: A Comprehensive Overview

Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride (CAS No. 2708281-30-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Methyl trans-4-aminoTHF-3-carboxylate HCl, is a derivative of tetrahydrofuran and exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride consists of a tetrahydrofuran ring with an amino group and a carboxylate ester moiety. The presence of these functional groups imparts specific reactivity and biological activity to the molecule. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride has also been investigated for its potential neuroprotective effects. Studies conducted on animal models have demonstrated that this compound can reduce oxidative stress and prevent neuronal damage, which are critical factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings suggest that Methyl trans-4-aminoTHF-3-carboxylate HCl could be a valuable lead compound for developing neuroprotective drugs.

The pharmacokinetic profile of Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its use as an oral or injectable medication. The compound's high bioavailability and long half-life make it suitable for chronic administration without the need for frequent dosing.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl trans-4-aminoTHF-3-carboxylate HCl in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, Methyl trans-4-aminotetrahydrofuran-3-carboxylate hydrochloride has also found use in chemical synthesis as a building block for more complex molecules. Its versatile reactivity allows it to participate in various chemical reactions, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In conclusion, Methyl trans-4-aminoTHF-3-carboxylate HCl (CAS No. 2708281-30-3) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing healthcare solutions.